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Introduction

Powdery mildew is a widespread fungal disease that affects a vast range of plants, caused by
various species of obligate biotrophic fungi in the order Erysiphales. Significant crop losses in
agriculture and horticulture are attributed to powdery mildew infections. Chemical control
remains a primary strategy for managing this disease, with demethylation inhibitor (DMI)
fungicides playing a crucial role. Diclobutrazol, a systemic triazole fungicide, is recognized for
its activity against a variety of fungal phytopathogens, including rusts and powdery mildews.[1]
This technical guide provides an in-depth overview of the efficacy of Diclobutrazol against
powdery mildew, focusing on its mode of action, and presenting standardized methodologies
for its evaluation.

Mode of Action: Inhibition of Sterol Biosynthesis

Diclobutrazol's primary mode of action is the inhibition of sterol biosynthesis in fungi, a critical
process for the formation of functional cell membranes.[2] As a triazole fungicide, it specifically
targets the C14-demethylase enzyme (cytochrome P450 monooxygenase), which is essential
for the conversion of lanosterol to ergosterol. Ergosterol is the principal sterol in fungal cell
membranes, analogous to cholesterol in mammalian cells, and is vital for maintaining
membrane fluidity, integrity, and the function of membrane-bound enzymes.
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The inhibition of C14-demethylase leads to a depletion of ergosterol and a concurrent
accumulation of toxic 14a-methylated sterol precursors. This disruption of sterol production

severely impairs fungal growth and development by altering cell membrane permeability and
inhibiting hyphal growth.

Signaling Pathway: Inhibition of Ergosterol Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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